1-Bromo-5-vinyloxy-cyclopentene

• Molecular Formula: C7H9BrO
• Molecular Weight: 189.05 g/mol
• IUPAC Name: 1-bromo-5-ethenoxycyclopentene
• InChI: InChI=1S/C7H9BrO/c1-2-9-7-5-3-4-6(7)8/h2,4,7H,1,3,5H2
• InChI Key: SVYLWDRRTDLTGJ-UHFFFAOYSA-N
• Canonical SMILES: C=COC1CCC=C1Br

Description

1-Bromo-5-vinyloxy-cyclopentene is a useful research compound. Its molecular formula is C7H9BrO and its molecular weight is 189.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-bromo-cyclopent-2-enol (Intermediate D3) (21.7 g, 133.1 mmol) in ethyl vinyl ether (300 mL) was treated with Hg(OAc)2 (31.8 g, 99 mmol) at rt for 60 h. The mixture was quenched with 5% NaOH (150 mL) and filtered through celite. The residue was concentrated to yield 1-bromo-5-vinyloxy-cyclopentene as a pale yellow oil, 14.2 g (46%). 1-Bromo-5-vinyloxy-cyclopentene (14.1 g, 74.4 mmol) in toluene was heated in a re-sealable tube at 130° C. for 24 h. (2-Bromo-cyclopent-2-enyl)-acetaldehyde (Intermediate ONE 1) was isolated after flash chromatography on silica gel with hexanes to 5% ethyl acetate:hexanes, 10.4 g (74%).

Synthesis routes and methods II

Procedure details